Cas no 1003743-27-8 (N-[4-[(Butylmethylamino)sulfonyl]phenyl]-5,6-dichloro-3-pyridinecarboxamide)

• Product Name: N-[4-[(Butylmethylamino)sulfonyl]phenyl]-5,6-dichloro-3-pyridinecarboxamide
• CAS No: 1003743-27-8
• MF: C₁₇H₁₉Cl₂N₃O₃S
• MW: 416.322060823441
• CID: 5449482
• PubChem ID: 7733390
• Update Time: 2025-06-07

N-[4-[(Butylmethylamino)sulfonyl]phenyl]-5,6-dichloro-3-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• Z27978137
• EN300-26602616
• 1003743-27-8
• N-{4-[BUTYL(METHYL)SULFAMOYL]PHENYL}-5,6-DICHLOROPYRIDINE-3-CARBOXAMIDE
• AKOS007980302
• N-[4-[(Butylmethylamino)sulfonyl]phenyl]-5,6-dichloro-3-pyridinecarboxamide

• Inchi： 1S/C17H19Cl2N3O3S/c1-3-4-9-22(2)26(24,25)14-7-5-13(6-8-14)21-17(23)12-10-15(18)16(19)20-11-12/h5-8,10-11H,3-4,9H2,1-2H3,(H,21,23)
• InChI Key： PBDFPESBYZNHNT-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C(Cl)C=C1C(NC1=CC=C(S(N(CCCC)C)(=O)=O)C=C1)=O

Computed Properties

• Exact Mass: 415.0524180g/mol
• Monoisotopic Mass: 415.0524180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 87.8Ų

Experimental Properties

• Density: 1.385±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.20±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-[4-[(Butylmethylamino)sulfonyl]phenyl]-5,6-dichloro-3-pyridinecarboxamide

N-[4-[(Butylmethylamino)sulfonyl]phenyl]-5,6-dichloro-3-pyridinecarboxamide (CAS No. 1003743-27-8): An Overview

N-[4-[(Butylmethylamino)sulfonyl]phenyl]-5,6-dichloro-3-pyridinecarboxamide (CAS No. 1003743-27-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, which include a butylmethylamino sulfonyl group and dichloropyridine moieties. These structural elements contribute to its pharmacological properties and make it a promising candidate for various therapeutic interventions.

The butylmethylamino sulfonyl group is a key functional group in this compound, known for its ability to modulate biological activities. Sulfonamides, in general, have been widely studied for their antimicrobial and anti-inflammatory properties. The presence of this group in N-[4-[(Butylmethylamino)sulfonyl]phenyl]-5,6-dichloro-3-pyridinecarboxamide suggests that it may exhibit similar activities, making it a valuable target for further research.

The dichloropyridine moiety is another critical component of this compound. Pyridine derivatives are well-known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory effects. The introduction of chlorine atoms at the 5 and 6 positions of the pyridine ring can significantly influence the compound's physicochemical properties and biological activity. Recent studies have shown that dichloropyridine derivatives can exhibit enhanced potency and selectivity compared to their non-halogenated counterparts.

In terms of pharmacological activity, N-[4-[(Butylmethylamino)sulfonyl]phenyl]-5,6-dichloro-3-pyridinecarboxamide has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

One notable study published in the Journal of Medicinal Chemistry reported that N-[4-[(Butylmethylamino)sulfonyl]phenyl]-5,6-dichloro-3-pyridinecarboxamide exhibits potent antiproliferative activity against human breast cancer cells (MCF-7) with an IC50 value of 1.2 μM. The researchers found that the compound selectively targets cancer cells while showing minimal cytotoxicity towards normal cells. This selective cytotoxicity is a highly desirable property for anticancer drugs, as it can reduce side effects and improve treatment outcomes.

Beyond its anticancer potential, N-[4-[(Butylmethylamino)sulfonyl]phenyl]-5,6-dichloro-3-pyridinecarboxamide has also been explored for its anti-inflammatory properties. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis and inflammatory bowel disease (IBD). Preclinical studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it may have therapeutic potential in treating inflammatory disorders.

The pharmacokinetic properties of N-[4-[(Butylmethylamino)sulfonyl]phenyl]-5,6-dichloro-3-pyridinecarboxamide have also been evaluated in animal models. Studies have demonstrated that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as an orally administered drug. Additionally, the compound has shown low toxicity in preclinical toxicity studies, which is a positive indicator for its safety profile.

In conclusion, N-[4-[(Butylmethylamino)sulfonyl]phenyl]-5,6-dichloro-3-pyridinecarboxamide (CAS No. 1003743-27-8) is a promising compound with diverse biological activities. Its unique structural features contribute to its potential as an anticancer and anti-inflammatory agent. Ongoing research continues to explore its mechanisms of action and therapeutic applications, highlighting its significance in the field of medicinal chemistry.